Cas no 886510-29-8 (1-(difluoromethyl)-2,4,5-trifluorobenzene)

• Product Name: 1-(difluoromethyl)-2,4,5-trifluorobenzene
• CAS No: 886510-29-8
• MF: C₇H₃F₅
• MW: 182.090739488602
• CID: 877417
• PubChem ID: 44631051
• Update Time: 2025-06-13

1-(difluoromethyl)-2,4,5-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethyl)-2,4,5-trifluorobenzene
• MFCD08276247
• QCDSGWYQEVHVOG-UHFFFAOYSA-N
• 1-(Difluoromethyl)-2,4,5-trifluorobenzene stabilized over potassium carbonate
• DTXSID20660044
• AKOS005256046
• FS-4181
• 886510-29-8
• 1-(difluoromethyl)-2,4,5-trifluorobenzene

• MDL： MFCD08276247
• Inchi： 1S/C7H3F5/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2,7H
• InChI Key： QCDSGWYQEVHVOG-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(F)F)F)F

Computed Properties

• Exact Mass: 182.01500
• Monoisotopic Mass: 182.01549091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.04150

1-(difluoromethyl)-2,4,5-trifluorobenzene Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(difluoromethyl)-2,4,5-trifluorobenzene

Professional Introduction to Compound with CAS No. 886510-29-8 and Product Name: 1-(difluoromethyl)-2,4,5-trifluorobenzene

The compound with the CAS number 886510-29-8 and the product name 1-(difluoromethyl)-2,4,5-trifluorobenzene represents a significant advancement in the field of chemical and pharmaceutical research. This trifluorinated aromatic derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple fluorine atoms in its molecular structure imparts distinct electronic and steric effects, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds, owing to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. Among these, 1-(difluoromethyl)-2,4,5-trifluorobenzene stands out as a promising intermediate in the synthesis of novel therapeutic agents. Its molecular framework, characterized by a trifluorobenzene core substituted with a difluoromethyl group, offers a versatile platform for chemical modifications that can fine-tune its pharmacological properties.

One of the most compelling aspects of this compound is its potential role in the development of next-generation drugs targeting various diseases. The electron-withdrawing nature of the fluorine atoms enhances the compound's lipophilicity, facilitating better penetration into cellular membranes. This property is particularly advantageous for designing small-molecule inhibitors that require efficient interaction with intracellular receptors or enzymes. Furthermore, the trifluorobenzene moiety is known to exhibit significant stability under physiological conditions, reducing the likelihood of degradation and ensuring prolonged activity.

Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are widely used in cancer therapy. The rigid aromatic structure of 1-(difluoromethyl)-2,4,5-trifluorobenzene provides a scaffold that can be easily functionalized to mimic the binding pockets of target kinases. By incorporating additional substituents at specific positions on the benzene ring, researchers can optimize the compound's affinity and selectivity. This approach has led to several breakthroughs in preclinical trials, demonstrating its efficacy in inhibiting abnormal cell proliferation.

Another area where this compound has shown promise is in the development of antiviral agents. The fluorine atoms contribute to increased resistance against enzymatic degradation by viral proteases and polymerases. This stability is crucial for maintaining drug efficacy over time, especially in cases where prolonged treatment is required. Moreover, the compound's ability to cross biological barriers makes it an ideal candidate for topical and systemic applications. Its potential use in topical formulations for skin infections and systemic treatments for viral diseases is currently under investigation.

The synthetic pathways for 1-(difluoromethyl)-2,4,5-trifluorobenzene have also been refined to ensure high yield and purity. Advanced catalytic methods have enabled researchers to introduce fluorine atoms at specific positions with minimal side reactions. These advancements not only streamline production but also reduce costs associated with purification processes. As a result, pharmaceutical companies can now explore larger-scale synthesis without compromising on quality or efficiency.

From an environmental perspective, the use of fluorinated compounds like 1-(difluoromethyl)-2,4,5-trifluorobenzene aligns with sustainable chemistry principles. While fluorine atoms are often perceived as environmentally challenging due to their persistence in nature, modern synthetic techniques have minimized waste generation and hazardous byproducts. Continuous improvements in green chemistry practices ensure that future production processes will be more sustainable without compromising on performance or yield.

In conclusion,1-(difluoromethyl)-2,4,5-trifluorobenzene (CAS No. 886510-29-8) represents a significant milestone in pharmaceutical research. Its unique structural features and versatile applications make it a valuable asset for drug discovery efforts across multiple therapeutic areas. As ongoing studies continue to uncover new possibilities for this compound, its role in developing innovative treatments is expected to expand further. The combination of cutting-edge synthetic methodologies and rigorous scientific investigation ensures that it remains at the forefront of medicinal chemistry innovation.